Cas no 1806437-19-3 (Ethyl 2-(3-chloro-2-oxopropyl)-6-cyanobenzoate)
Ethyl 2-(3-chloro-2-oxopropyl)-6-cyanobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(3-chloro-2-oxopropyl)-6-cyanobenzoate
-
- Inchi: 1S/C13H12ClNO3/c1-2-18-13(17)12-9(6-11(16)7-14)4-3-5-10(12)8-15/h3-5H,2,6-7H2,1H3
- InChI Key: XSVCCEQUJMSMIE-UHFFFAOYSA-N
- SMILES: ClCC(CC1C=CC=C(C#N)C=1C(=O)OCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 361
- XLogP3: 2.1
- Topological Polar Surface Area: 67.2
Ethyl 2-(3-chloro-2-oxopropyl)-6-cyanobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015005308-250mg |
Ethyl 2-(3-chloro-2-oxopropyl)-6-cyanobenzoate |
1806437-19-3 | 97% | 250mg |
499.20 USD | 2021-06-21 | |
| Alichem | A015005308-500mg |
Ethyl 2-(3-chloro-2-oxopropyl)-6-cyanobenzoate |
1806437-19-3 | 97% | 500mg |
782.40 USD | 2021-06-21 | |
| Alichem | A015005308-1g |
Ethyl 2-(3-chloro-2-oxopropyl)-6-cyanobenzoate |
1806437-19-3 | 97% | 1g |
1,504.90 USD | 2021-06-21 |
Ethyl 2-(3-chloro-2-oxopropyl)-6-cyanobenzoate Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on Ethyl 2-(3-chloro-2-oxopropyl)-6-cyanobenzoate
Ethyl 2-(3-chloro-2-oxopropyl)-6-cyanobenzoate (CAS No. 1806437-19-3): A Comprehensive Overview
Ethyl 2-(3-chloro-2-oxopropyl)-6-cyanobenzoate, with the chemical formula C12H10ClNO4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1806437-19-3, has garnered attention due to its versatile structural features and potential applications in the development of novel therapeutic agents. The presence of both a cyano group and an ester moiety makes it a valuable intermediate in synthetic chemistry, particularly in the construction of complex molecular architectures.
The structure of Ethyl 2-(3-chloro-2-oxopropyl)-6-cyanobenzoate is characterized by a benzoic acid backbone, which is a well-documented scaffold in medicinal chemistry. The benzoic acid core is substituted with an ethyl ester at the 2-position and a cyano group at the 6-position. Additionally, the 3-position of the propyl chain attached to the benzoic ring bears a chlorine atom, introducing electrophilic centers that can be exploited in further functionalization. This unique combination of functional groups makes the compound a promising candidate for various chemical transformations.
In recent years, there has been growing interest in exploring the pharmacological potential of benzoate derivatives. The cyano group in Ethyl 2-(3-chloro-2-oxopropyl)-6-cyanobenzoate is known to enhance binding affinity to biological targets, making it an attractive moiety for drug design. Furthermore, the ester group can be hydrolyzed or converted into other functional groups, providing flexibility in synthetic pathways. These features have prompted researchers to investigate its role in developing new therapeutic interventions.
One of the most compelling aspects of Ethyl 2-(3-chloro-2-oxopropyl)-6-cyanobenzoate is its utility as a building block in organic synthesis. The chloro-substituted propyl chain offers a reactive site for nucleophilic substitution reactions, allowing for the introduction of diverse functional groups at will. This reactivity has been leveraged in constructing more complex molecules with potential biological activity. For instance, researchers have utilized this compound to synthesize analogs of known pharmaceuticals, aiming to improve their efficacy and reduce side effects.
Recent studies have highlighted the importance of benzoate derivatives in addressing various diseases. The benzoic acid core is a common motif in natural products and pharmaceuticals, known for its ability to interact with biological macromolecules such as enzymes and receptors. Ethyl 2-(3-chloro-2-oxopropyl)-6-cyanobenzoate, with its tailored functional groups, represents a promising scaffold for drug discovery. By modifying its structure, scientists can fine-tune its pharmacological properties to target specific diseases more effectively.
The synthetic pathways for Ethyl 2-(3-chloro-2-oxopropyl)-6-cyanobenzoate have been optimized to ensure high yields and purity. Common synthetic routes involve the reaction of 6-cyanobenzoic acid with chloroacetyl chloride followed by esterification with ethanol. These steps are well-established and can be scaled up for industrial production. The availability of efficient synthetic methods has made this compound accessible to researchers worldwide, facilitating further exploration of its applications.
In addition to its synthetic utility, Ethyl 2-(3-chloro-2-oxopropyl)-6-cyanobenzoate has shown promise in preclinical studies as a potential therapeutic agent. Researchers have explored its activity against various biological targets, including enzymes and receptors involved in inflammation and cancer. The cyano group has been found to enhance binding interactions with these targets, suggesting that derivatives of this compound could exhibit significant therapeutic benefits.
The pharmacokinetic properties of Ethyl 2-(3-chloro-2-oxopropyl)-6-cyanobenzoate are also being studied to understand how it behaves within biological systems. These studies aim to determine its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical factors in drug development. Preliminary data suggest that this compound exhibits favorable pharmacokinetic characteristics, making it a viable candidate for further clinical investigation.
As research continues to evolve, new applications for Ethyl 2-(3-chloro-2-oxopropyl)-6-cyanobenzoate are likely to emerge. Advances in computational chemistry and artificial intelligence are enabling researchers to predict the biological activity of compounds more accurately than ever before. This technology can be used to identify novel derivatives of this compound with enhanced therapeutic properties.
The future prospects for Ethyl 2-(3-chloro-2-oxopropyl)-6-cyanobenzoate are bright, given its versatile structure and potential applications in drug discovery and organic synthesis. As more research is conducted on this compound, we can expect to see it play an increasingly important role in developing new treatments for various diseases.
1806437-19-3 (Ethyl 2-(3-chloro-2-oxopropyl)-6-cyanobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)